Cas no 2227893-73-2 ((2R)-2-(4-chloro-2-methoxyphenyl)oxirane)

• Product Name: (2R)-2-(4-chloro-2-methoxyphenyl)oxirane
• CAS No: 2227893-73-2
• MF: C₉H₉ClO₂
• MW: 184.619561910629
• CID: 6347122
• PubChem ID: 165742520
• Update Time: 2025-07-18

(2R)-2-(4-chloro-2-methoxyphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(4-chloro-2-methoxyphenyl)oxirane
• 2227893-73-2
• EN300-1986143

• Inchi： 1S/C9H9ClO2/c1-11-8-4-6(10)2-3-7(8)9-5-12-9/h2-4,9H,5H2,1H3/t9-/m0/s1
• InChI Key： DLKYEPZIZXADEE-VIFPVBQESA-N
• SMILES： ClC1C=CC(=C(C=1)OC)[C@@H]1CO1

Computed Properties

• Exact Mass: 184.0291072g/mol
• Monoisotopic Mass: 184.0291072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 21.8Ų

Additional information on (2R)-2-(4-chloro-2-methoxyphenyl)oxirane

Compound Introduction: (2R)-2-(4-chloro-2-methoxyphenyl)oxirane (CAS No. 2227893-73-2)

Introducing the compound (2R)-2-(4-chloro-2-methoxyphenyl)oxirane, identified by its CAS number 2227893-73-2, a molecule of significant interest in the field of pharmaceutical chemistry and medicinal research. This oxirane derivative, characterized by its chiral center and aromatic substituents, has garnered attention for its potential applications in drug development and synthetic organic chemistry.

The structural framework of (2R)-2-(4-chloro-2-methoxyphenyl)oxirane consists of an epoxide ring fused with a phenyl group that bears both chloro and methoxy substituents. This unique arrangement not only contributes to its distinct chemical properties but also opens up diverse possibilities for its utility in synthetic pathways. The presence of the stereogenic center at the (2R) configuration is particularly noteworthy, as it influences the molecule's interactions with biological targets.

In recent years, there has been a growing emphasis on the development of enantioselective synthetic methodologies to produce chiral compounds like (2R)-2-(4-chloro-2-methoxyphenyl)oxirane. The oxirane ring, also known as an epoxy group, is a versatile functional moiety that can undergo various transformations, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have been exploring novel catalytic systems to achieve high enantiomeric excess in the production of such compounds, which is crucial for their pharmaceutical applications.

One of the most compelling aspects of (2R)-2-(4-chloro-2-methoxyphenyl)oxirane is its potential role in medicinal chemistry. The combination of chloro and methoxy groups on the aromatic ring can modulate the electronic properties of the molecule, influencing its binding affinity to biological receptors. This characteristic has led to investigations into its use as a precursor for developing novel therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic pathways associated with various diseases.

Recent studies have highlighted the importance of understanding the mechanistic aspects of reactions involving (2R)-2-(4-chloro-2-methoxyphenyl)oxirane. Researchers have been employing advanced computational techniques to model the interactions between this compound and potential biological targets. These studies not only provide insights into the molecular recognition processes but also aid in designing more effective drug candidates. The ability to predict and manipulate these interactions is essential for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.

The synthesis of (2R)-2-(4-chloro-2-methoxyphenyl)oxirane presents unique challenges due to its chiral nature and sensitive functional groups. However, recent advancements in synthetic chemistry have provided innovative strategies to overcome these hurdles. For example, asymmetric epoxidation reactions have been optimized to produce enantiomerically pure forms of this compound with high yields. Such methodologies are crucial for ensuring the quality and consistency of pharmaceutical intermediates.

In addition to its pharmaceutical applications, (2R)-2-(4-chloro-2-methoxyphenyl)oxirane has found utility in materials science and industrial processes. Its reactivity makes it a valuable building block for synthesizing polymers and specialty chemicals. The ability to functionalize the oxirane ring with various substituents allows for the creation of tailored materials with specific properties. These materials can range from biodegradable plastics to advanced coatings, showcasing the versatility of this compound.

The future prospects for (2R)-2-(4-chloro-2-methoxyphenyl)oxirane are promising, with ongoing research aimed at expanding its applications and understanding its fundamental properties. As our knowledge of molecular interactions continues to grow, so does the potential for discovering new uses for this compound. Whether in drug development or material science, (2R)-2-(4-chloro-2-methoxyphenyl)oxirane remains a cornerstone of innovation in chemical research.